Cas no 882747-64-0 (3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid)

• Product Name: 3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid
• CAS No: 882747-64-0
• MDL: MFCD08064753
• CID: 4663706
• Update Time: 2025-05-19

3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-[(BENZYLSULFONYL)AMINO]PHENOXY)-2-THIOPHENECARBOXYLIC ACID
• 3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid

• MDL： MFCD08064753

Additional information on 3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid

Introduction to 3-{4-(Benzylsulfonyl)-aminophenoxy}-2-thiophenecarboxylic acid (CAS No. 882747-64-0)

3-{4-(Benzylsulfonyl)-aminophenoxy}-2-thiophenecarboxylic acid, identified by the CAS number 882747-64-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both benzylsulfonyl and thiophene functional groups, which are known for their diverse biological activities and potential therapeutic applications. The structural arrangement of this molecule, featuring a thiophenecarboxylic acid moiety linked to a aminophenoxy group, positions it as a promising candidate for further exploration in drug discovery and development.

The benzylsulfonyl group in the molecular structure of 3-{4-(Benzylsulfonyl)-aminophenoxy}-2-thiophenecarboxylic acid plays a crucial role in modulating the biological properties of the compound. Sulfonyl groups are widely recognized for their ability to enhance binding affinity and selectivity in protein targets, making them valuable in the design of inhibitors and activators. In particular, the benzylsulfonyl moiety has been extensively studied for its potential in modulating enzymes and receptors involved in various disease pathways. This feature makes the compound of interest a compelling scaffold for developing novel therapeutic agents.

Complementing the benzylsulfonyl group is the thiophene ring, which is a heterocyclic aromatic compound known for its stability and versatility in medicinal chemistry. Thiophene derivatives have been extensively explored for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a thiophenecarboxylic acid group into the molecular framework of 3-{4-(Benzylsulfonyl)aminophenoxy}-2-thiophenecarboxylic acid not only enhances its structural complexity but also opens up possibilities for unique interactions with biological targets. This combination of functional groups suggests that the compound may exhibit multifaceted biological activities, making it an attractive subject for further investigation.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which are critical in many biological processes and often associated with diseases such as cancer and inflammation. The unique structural features of 3-{4-(Benzylsulfonyl)aminophenoxy}-2-*thiophenecarboxylic acid* make it a potential lead compound for designing PPI modulators. The benzylsulfonyl-aminophenoxy moiety could interact with specific residues on the protein surface, disrupting or stabilizing PPIs depending on the intended therapeutic outcome. This capability positions the compound as a valuable tool for elucidating mechanisms of PPI-mediated diseases and developing targeted therapies.

The synthesis and characterization of 3-{4-(Benzylsulfonyl)aminophenoxy}-2-*thiophenecarboxylic acid* have been refined through advanced organic synthesis techniques. The introduction of the thiophenecarboxylic acid group requires careful control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled chemists to construct complex molecular architectures with precision. These advancements have not only facilitated the synthesis of this compound but also provided insights into optimizing its pharmacological properties.

Recent studies have highlighted the potential of thiophene derivatives as scaffolds for drug development due to their ability to modulate various biological pathways. For instance, certain thiophene-based compounds have shown promise in inhibiting kinases involved in cancer progression. The presence of both benzylsulfonyl-aminophenoxy groups in 3-{4-(Benzylsulfonyl)aminophenoxy}-2-*thiophenecarboxylic acid* suggests that it may exhibit similar inhibitory effects on key enzymes or receptors implicated in disease processes. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The pharmaceutical industry continues to invest heavily in exploring novel chemical entities with therapeutic applications. Compounds like 3-{4-(Benzylsulfonyl)aminophenoxy}-2-*thiophenecarboxylic acid* represent a significant step forward in this endeavor. By leveraging structural diversity and functional group combinations, researchers aim to develop drugs that are more effective, selective, and less toxic than existing therapies. The unique combination of benzylsulfonyl-aminophenoxy groups in this compound underscores its potential as a versatile pharmacological tool.

In conclusion, 3-{4-(Benzylsulfonyl)aminophenoxy}-2-*thiophenecarboxylic acid* (CAS No. 882747-64-0) is a structurally intriguing compound with promising applications in pharmaceutical research. Its combination of benzylsulfonyl-aminophenoxy groups and thiophene core positions it as a valuable candidate for developing novel therapeutic agents targeting various diseases. Continued exploration into its synthetic pathways, pharmacological properties, and potential clinical applications will further enhance our understanding of its therapeutic value.